3-(3-Ethoxyphenoxy)-2-pyridinecarbonitrile

• Molecular Formula: C14H12N2O2
• Molecular Weight: 240.26 g/mol
• IUPAC Name: 3-(3-ethoxyphenoxy)pyridine-2-carbonitrile
• InChI: InChI=1S/C14H12N2O2/c1-2-17-11-5-3-6-12(9-11)18-14-7-4-8-16-13(14)10-15/h3-9H,2H2,1H3
• InChI Key: XYPCHOUSHOWHHR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)OC2=C(N=CC=C2)C#N

Description

3-(3-Ethoxyphenoxy)-2-pyridinecarbonitrile is a useful research compound. Its molecular formula is C14H12N2O2 and its molecular weight is 240.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 68 g of 3-(3-ethoxyphenoxy)pyridine 1-oxide and 40 g of dimethylsulfate is heated at 100° C. for 4 hours. The 3-(3-ethoxyphenoxy)-1-methoxy pyridinium methosulfate is dissolved in 200 ml of water and is added dropwise to a cooled, stirred solution of 75 g sodium cyamide in 200 ml of water at 0°-5° C. under a nitrogen atmosphere. The mixture is stirred 16 hours and is extracted with 500 ml of dichloromethane. The dichloromethane layer is washed with 100 ml of water, dried, concentrated and distilled to yield 3-(3-ethoxyphenoxy)-2-pyridinecarbonitrile, bp 145°-150° C. at 0.2 mM, mp 83°-84° C. after recrystallization from methanol.